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Compound of Interest

Compound Name: 4-(Piperidin-1-yl)benzaldehyde

Cat. No.: B083096

Introduction

4-(Piperidin-1-yl)benzaldehyde, a substituted aromatic aldehyde, serves as a crucial building
block in synthetic organic chemistry. Its utility is particularly notable in the development of novel
therapeutic agents and functional materials. The compound is a reactant for the synthesis of
anti-inflammatory agents, piperidine-incorporated a-aminophosphonates with antibacterial
properties, and fluorophores for monitoring polymerization processes[1][2]. Given its role in
these sensitive applications, verifying the identity and purity of 4-(Piperidin-1-yl)benzaldehyde
is a prerequisite for its use in any research or development setting.

The physical properties of a compound, namely its appearance and melting point, are
fundamental indicators of its identity and purity. A deviation from the expected appearance can
signify degradation or the presence of impurities, while the melting point provides a quantitative
measure of purity. Pure crystalline substances exhibit a sharp, well-defined melting point,
whereas impure samples melt over a broader range and at a lower temperature—a
phenomenon known as melting point depression[3][4][5].

This guide provides an in-depth analysis of the appearance and melting point of 4-(Piperidin-
1-yl)benzaldehyde. It outlines authoritative protocols for their determination, explains the
scientific principles behind the experimental choices, and offers a framework for the consistent
and reliable characterization of this important chemical intermediate.
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Physicochemical Properties Summary

The key identifying properties of 4-(Piperidin-1-yl)benzaldehyde are summarized below. This
data is aggregated from various chemical suppliers and databases, representing a consensus
of the compound's expected characteristics.

Property Value Source(s)
CAS Number 10338-57-5 [1][3][6]
Molecular Formula C12H1sNO [2][3][6]
Molecular Weight 189.25 g/mol [2][3][6]

White to light yellow or light
Appearance [6]
orange powder/crystals

Melting Point 61-65 °C [3][6]

Part 1: Analysis of Physical Appearance
Expected Appearance

Commercially available 4-(Piperidin-1-yl)benzaldehyde is typically described as a solid that
can range in color from white to light yellow or even light orange[6]. It may be supplied as a
crystalline powder or as distinct crystals[1][6].

Causality of Appearance Variation

The observed variation in color and form is not arbitrary and provides crucial information about

the sample's history and purity.

o Purity: A highly pure sample is expected to be white or off-white. The presence of yellow or
orange hues can indicate the presence of chromophoric (color-bearing) impurities. These
impurities may arise from the synthesis process, such as residual starting materials or by-
products, or from degradation due to improper storage (e.g., exposure to air or light), as the
aldehyde functional group is susceptible to oxidation.
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» Crystallization Conditions: The physical form—a fine powder versus larger crystals—is
determined by the final purification step, typically recrystallization[6][7]. The principle of
recrystallization is based on the differential solubility of the compound and impurities in a
solvent at different temperatures[7]. A slow cooling process allows for the formation of a well-
ordered crystal lattice that excludes impurities, resulting in larger, more defined crystals and
higher purity[7][8]. Rapid precipitation, on the other hand, leads to the formation of a fine
powder which may trap impurities within the solid matrix. One synthesis protocol specifies
recrystallization from methanol to afford yellow crystals, indicating the expected appearance
of a purified product[1][2].

Protocol for Visual Inspection

A standardized visual inspection is the first line of analysis for any incoming chemical sample.
This non-destructive test provides immediate, qualitative data[9].

Objective: To qualitatively assess the physical state, color, and homogeneity of a 4-(Piperidin-
1-yl)benzaldehyde sample.

Methodology:

o Preparation: Place a small, representative sample of the compound onto a clean, dry watch
glass or white weighing paper.

e Environment: Conduct the inspection under consistent, bright, and diffuse lighting conditions
to ensure reproducibility.

e Observation:

o Against a White Background: Observe the sample against a white background to
accurately determine its color. Note any deviations from the expected white to light yellow
range.

o Against a Black Background: Observe the sample against a black background to detect
any light-colored particulate impurities.

o Homogeneity: Examine the sample for homogeneity. Note if the color is uniform or if there
are specks of different colors, which would indicate a mixture.
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o Form: Using a spatula, gently probe the sample to determine its form (e.qg., free-flowing
crystalline powder, amorphous solid, large crystals).

o Documentation: Record all observations in a laboratory notebook, comparing them to the
specifications listed on the supplier's Certificate of Analysis (C of A).

Part 2: In-depth Analysis of Melting Point
Significance of the Melting Point

The melting point is the temperature range over which a solid transitions to a liquid. For a pure
crystalline solid, this transition is sharp, typically occurring over a narrow range of 0.5-1.5 °C[3].
The melting point range of 4-(Piperidin-1-yl)benzaldehyde is consistently reported as 61-65
°C[3][6].

The two most critical pieces of information derived from this analysis are:

 ldentity: The agreement of the measured melting point with the established literature value
serves as a key identifier for the compound[4].

o Purity: The sharpness of the melting range is a robust indicator of purity[10]. Impurities
disrupt the crystal lattice, weakening the intermolecular forces and causing the substance to
melt at a lower temperature and over a wider range[3][5].

Protocol for Melting Point Determination

The capillary method is the standard technique for melting point determination in most organic
chemistry laboratories[1][11].

Objective: To accurately determine the melting point range of a 4-(Piperidin-1-
yl)benzaldehyde sample.

Apparatus: Digital Melting Point Apparatus, Capillary Tubes (sealed at one end).
Methodology:

e Sample Preparation:
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o Ensure the sample is completely dry and finely powdered. If necessary, gently crush any
large crystals using a mortar and pestle to ensure efficient heat transfer[11][12].

o Press the open end of a capillary tube into the powder until a small amount of solid enters
the tube.

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
The packed sample height should be 2-3 mm for an accurate reading[12].

 Instrument Calibration (Self-Validation):

o Before analyzing the sample, confirm the apparatus's accuracy using a certified melting
point standard with a known melting point close to that of the analyte (e.g., benzoin, M.P.
~137°C, or a standard closer to 65°C if available). This step ensures the trustworthiness of
the measurement.

e Measurement - Rapid Determination (Optional):

o If the approximate melting point is unknown, perform a rapid determination by setting a
fast ramp rate (e.g., 10-20 °C/min) to quickly identify the approximate melting
temperature[13]. This saves time during the precise measurement.

e Measurement - Precise Determination:

o Set the starting temperature of the apparatus to at least 10-15 °C below the expected
melting point (61 °C)[12].

o Set a slow heating rate (ramp rate) of 1-2 °C per minute[13].

o Rationale: A slow heating rate is critical to ensure that the temperature of the heating
block, the thermometer, and the sample are all in thermal equilibrium. Heating too quickly
will cause the thermometer reading to lag behind the actual sample temperature, resulting
in an artificially high and broad melting range.

o Insert the capillary tube into the apparatus.

o Data Recording:
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o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (T2) at which the last crystal melts completely.

o The melting point is reported as the range T1 — Ta.

e Analysis:
o Compare the observed melting point range with the literature value (61-65 °C).
o Asharp range (e.g., 63-64 °C) indicates high purity.
o Abroad and depressed range (e.g., 58-62 °C) suggests the presence of impurities[4].

Part 3: Workflow and Data Interpretation

The characterization of an incoming sample of 4-(Piperidin-1-yl)benzaldehyde should follow a
logical workflow to ensure a comprehensive evaluation.
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Caption: Workflow for Physicochemical Characterization.

Interpretation:
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o Acceptance Criteria: A sample is deemed acceptable for use if its appearance is within the
expected range (white to light yellow solid) and its melting point is sharp, within the literature
range of 61-65 °C.

» Rejection Criteria: A sample should be rejected or subjected to further purification (e.g.,
recrystallization) if it shows significant color deviation (e.g., dark brown), is heterogeneous,
or exhibits a broad and depressed melting point range.

Conclusion

The characterization of 4-(Piperidin-1-yl)benzaldehyde through visual inspection and melting
point determination are fundamental, yet powerful, techniques for assuring its quality and
suitability for research and development. A systematic approach, grounded in established
protocols and a clear understanding of the underlying chemical principles, ensures that this key
building block meets the stringent purity requirements for the synthesis of high-value
compounds. Adherence to these guidelines provides a self-validating system that upholds
scientific integrity and contributes to the reliability and reproducibility of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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